Cas no 1251582-80-5 (2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide)

• Product Name: 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide
• CAS No: 1251582-80-5
• MF: C₂₁H₂₀ClN₃O₂
• MW: 381.855403900146
• CID: 5402506
• PubChem ID: 49662046
• Update Time: 2025-10-29

2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((2-(4-chlorophenyl)-6-methylpyrimidin-4-yl)oxy)-N-(2,5-dimethylphenyl)acetamide
• 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide
• F3406-4334
• 2-[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy-N-(2,5-dimethylphenyl)acetamide
• AKOS021893066
• 1251582-80-5

• Inchi： 1S/C21H20ClN3O2/c1-13-4-5-14(2)18(10-13)24-19(26)12-27-20-11-15(3)23-21(25-20)16-6-8-17(22)9-7-16/h4-11H,12H2,1-3H3,(H,24,26)
• InChI Key： IZDYBFIIRZSVCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1N=C(C)C=C(N=1)OCC(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 381.1244046g/mol
• Monoisotopic Mass: 381.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide

Research Brief on 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide (CAS: 1251582-80-5)

In recent years, the compound 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide (CAS: 1251582-80-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and acetamide backbone, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an updated overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide involves a multi-step process that includes the condensation of 4-chlorobenzaldehyde with methyl acetoacetate, followed by cyclization and subsequent functionalization with the appropriate acetamide moiety. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further research and development. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product.

From a pharmacological perspective, this compound has demonstrated notable activity as a kinase inhibitor, particularly targeting pathways involved in inflammatory and oncogenic processes. In vitro studies have revealed its ability to selectively inhibit key enzymes such as JAK2 and EGFR, which are implicated in various cancers and autoimmune diseases. These findings suggest that 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide could serve as a lead compound for the development of novel therapeutics in oncology and immunology.

Recent preclinical evaluations have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and reducing potential hepatotoxicity, which are critical for advancing the compound to clinical trials. Researchers are currently exploring structural modifications and formulation strategies to address these limitations.

In conclusion, 2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}-N-(2,5-dimethylphenyl)acetamide represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise molecular targets, optimizing its therapeutic index, and evaluating its efficacy in human trials. The continued exploration of this compound may pave the way for innovative treatments in areas of unmet medical need.